4-bromo-N-[2-(4-bromophenyl)-2-oxoethyl]benzamide

• IUPAC Name: 4-bromo-N-[2-(4-bromophenyl)-2-oxoethyl]benzamide
• InChI: InChI=1S/C15H11Br2NO2/c16-12-5-1-10(2-6-12)14(19)9-18-15(20)11-3-7-13(17)8-4-11/h1-8H,9H2,(H,18,20)
• InChI Key: KRAHIBFGPCQQTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CNC(=O)C2=CC=C(C=C2)Br)Br
• Molecular Formula: C15H11Br2NO2
• Molecular Weight: 397.06 g/mol

Description

4-bromo-N-[2-(4-bromophenyl)-2-oxoethyl]benzamide is a useful research compound. Its molecular formula is C15H11Br2NO2 and its molecular weight is 397.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.91360 g/mol and the complexity rating of the compound is 346. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

• Molecular Twisting and Crystal Network Formation: The molecule of a related benzamide derivative shows significant twisting, with a notable dihedral angle between phenyl and 4-bromophenyl rings. This structural aspect facilitates the formation of a three-dimensional network in the crystal, primarily through N—H⋯O hydrogen bonds and C—H⋯π contacts (Fun et al., 2012).

Synthesis and Characterization

• Preparation of Non-Peptide CCR5 Antagonists: Derivatives of 4-bromo-N-[2-(4-bromophenyl)-2-oxoethyl]benzamide are utilized in the synthesis of novel non-peptide CCR5 antagonists. These compounds demonstrate significant bioactivities and are characterized using various spectroscopic techniques (Cheng De-ju, 2014) (Cheng De-ju, 2015).

Crystal Structure Determination

• Single Crystal X-ray Diffraction Studies: The crystal structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, a related compound, has been elucidated through single crystal X-ray diffraction, revealing significant intramolecular hydrogen bonding (Saeed et al., 2010).

Complex Formation

• Synthesis of Metal Complexes: 4-Bromo-N-(di-R-carbamothioyl)benzamide ligands have been synthesized and used to form Ni(II) and Cu(II) complexes. These complexes are characterized by spectroscopic methods, confirming the formation of neutral cis-[ML2] complexes (Binzet et al., 2009).

Pharmacological Potential

• Tyrosinase Inhibition: Biphenyl-based compounds, closely related to this compound, have shown significant anti-tyrosinase activities. These activities are comparable to standard inhibitors, indicating potential pharmaceutical applications (Kwong et al., 2017).

Antifungal Activity

• Synthesis of Derivatives with Antifungal Properties: Novel molecules derived from N-(2-bromo-phenyl)-2-hydroxy-benzamide, structurally similar to this compound, have shown antifungal activity. These derivatives were tested against various fungi and yeast, displaying significant inhibition (Ienascu et al., 2018).

Antimicrobial Testing

• Activity Against Bacterial and Fungal Strains: Derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide have been tested for antimicrobial activity, showing effectiveness against various bacterial and fungal strains. This highlights their potential in antimicrobial applications (Ienascu et al., 2019).

Conformational Studies

• Conformational Flexibility in Related Compounds: Studies on 2-(4-bromophenyl)-2-oxoethyl benzoates, related to this compound, reveal conformational flexibility, which is important for understanding the reactivity and interaction of these molecules (Kumar et al., 2014).